Cas no 783302-18-1 (6-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid)

• Product Name: 6-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid
• CAS No: 783302-18-1
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 6408375
• PubChem ID: 22565664
• Update Time: 2025-06-08

6-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z1551958895
• 6-bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid
• 783302-18-1
• EN300-7538439
• Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, 6-bromo-
• G75928
• 6-bromopyrrolo[1,2-c]pyrimidine-3-carboxylicacid
• SCHEMBL25256237
• 6-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid

• Inchi： 1S/C8H5BrN2O2/c9-5-1-6-2-7(8(12)13)10-4-11(6)3-5/h1-4H,(H,12,13)
• InChI Key： DWPGGJPJLUARIW-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=NC(C(=O)O)=CC2=C1

Computed Properties

• Exact Mass: 239.95344g/mol
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.89±0.1 g/cm3(Predicted)
• pka: -4.20±0.41(Predicted)

Additional information on 6-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid

Introduction to 6-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid (CAS No. 783302-18-1) and Its Emerging Applications in Chemical Biology

6-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid, identified by the chemical compound identifier CAS No. 783302-18-1, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrrolopyrimidine class, a structurally diverse scaffold that has been extensively explored for its potential biological activities. The presence of both bromine and carboxylic acid functional groups in its molecular structure endows it with unique reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The 6-bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid scaffold has been widely utilized in medicinal chemistry due to its ability to serve as a versatile building block for the development of novel therapeutic agents. Pyrrolopyrimidines are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The bromine substituent at the 6-position enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures essential for drug discovery.

In recent years, significant advancements have been made in leveraging 6-bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid in the development of targeted therapies. For instance, researchers have demonstrated its utility in generating small-molecule inhibitors that modulate key enzymatic pathways involved in diseases such as cancer and autoimmune disorders. The carboxylic acid moiety at the 3-position provides a handle for further derivatization, allowing chemists to tailor the physicochemical properties of the compound to optimize its pharmacokinetic profile. This flexibility has enabled the creation of novel analogs with enhanced binding affinity and reduced toxicity.

One particularly notable application of 6-bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid is in the synthesis of kinase inhibitors. Kinases are critical enzymes that play a central role in signal transduction pathways, and their dysregulation is often associated with various diseases, most notably cancer. By incorporating this scaffold into kinase inhibitors, researchers have been able to develop compounds that selectively inhibit aberrant signaling cascades without affecting normal cellular processes. The bromine atom serves as a crucial site for palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups that enhance target binding specificity.

Furthermore, 6-bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid has found utility in the development of antiviral agents. The pyrrolopyrimidine core mimics natural nucleobases, making it an ideal candidate for designing inhibitors that disrupt viral replication cycles. Recent studies have highlighted its role in synthesizing compounds that inhibit viral polymerases by competing with natural substrates or by inducing conformational changes in viral proteins. The carboxylic acid group can be further functionalized to improve solubility and bioavailability, crucial factors for effective drug delivery.

The versatility of 6-bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid also extends to its use in material science applications beyond pharmaceuticals. Its ability to form stable coordination complexes with metal ions has led to investigations into its potential as a ligand in catalysis and sensing technologies. These complexes exhibit unique electronic properties that can be exploited for developing next-generation materials with applications in photovoltaics and electronics.

In conclusion,6-Bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid (CAS No. 783302-18-1) represents a cornerstone compound in modern chemical biology and drug discovery. Its structural features and reactivity make it an indispensable tool for synthesizing bioactive molecules with therapeutic potential. As research continues to uncover new applications for this scaffold, it is anticipated that 6-bromopyrrolo[1,2-c]pyrimidine-3-carboxylic acid will remain at the forefront of innovation in medicinal chemistry and beyond.